Cas no 2172140-33-7 ((3-ethoxy-2-methoxyphenyl)methanethiol)

• Product Name: (3-ethoxy-2-methoxyphenyl)methanethiol
• CAS No: 2172140-33-7
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5879530
• PubChem ID: 165522014
• Update Time: 2025-10-28

(3-ethoxy-2-methoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (3-ethoxy-2-methoxyphenyl)methanethiol
• 2172140-33-7
• EN300-1289555

• Inchi： 1S/C10H14O2S/c1-3-12-9-6-4-5-8(7-13)10(9)11-2/h4-6,13H,3,7H2,1-2H3
• InChI Key： XRQCSFKSZBQFCA-UHFFFAOYSA-N
• SMILES： SCC1C=CC=C(C=1OC)OCC

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 19.5Ų

Additional information on (3-ethoxy-2-methoxyphenyl)methanethiol

(3-Ethoxy-2-Methoxyphenyl)Methanethiol: A Comprehensive Overview

(3-Ethoxy-2-methoxyphenyl)methanethiol, with the CAS number 2172140-33-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as 3-ethoxy-2-methoxymethylbenzene thiol, is characterized by its unique chemical structure and functional groups, which make it a versatile building block for various applications. Recent studies have highlighted its potential in areas such as drug delivery systems, electronic materials, and catalysis.

The molecular structure of (3-ethoxy-2-methoxyphenyl)methanethiol consists of a benzene ring substituted with two ether groups (ethoxy and methoxy) at the 2 and 3 positions, respectively, and a methanethiol group (-CH₂SH) at the para position. This arrangement creates a molecule with both electron-donating and electron-withdrawing functionalities, which can influence its reactivity and solubility properties. The presence of the thiol group (-SH) is particularly notable, as it enables the formation of disulfide bonds under oxidative conditions, a property that has been exploited in the development of biocompatible polymers.

Recent research has focused on the synthesis and characterization of (3-ethoxy-2-methoxyphenyl)methanethiol. One study reported a novel synthetic route involving a coupling reaction between an aryl halide and a thiol nucleophile in the presence of a palladium catalyst. This method not only enhances the yield but also improves the purity of the product, making it more suitable for large-scale production. Another study investigated the thermal stability of this compound under various conditions, revealing that it exhibits excellent stability up to 150°C, which is advantageous for its use in high-temperature applications.

In terms of applications, (3-ethoxy-2-methoxyphenyl)methanethiol has shown promise in the field of electronic materials. Its ability to form self-assembled monolayers (SAMs) on metal surfaces has been leveraged to create ultra-thin protective coatings with tailored electronic properties. These SAMs have been used as templates for the deposition of metal nanoparticles, leading to highly efficient catalytic systems for reactions such as hydrogenation and oxidation.

Additionally, this compound has been explored as a precursor for synthesizing biocompatible polymers. By incorporating (3-ethoxy-2-methoxyphenyl)methanethiol into polymer networks via click chemistry or step-growth polymerization, researchers have developed materials with tunable mechanical properties and bioactivity. These polymers have potential applications in tissue engineering and drug delivery systems due to their ability to mimic the extracellular matrix environment.

The environmental impact of (3-ethoxy-2-methoxyphenyl)methanethiol has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. Furthermore, its biodegradation pathways have been investigated, revealing that it undergoes rapid microbial degradation under aerobic conditions, making it an environmentally friendly choice for industrial applications.

In conclusion, (3-Ethoxy-2-Methylbenzenemethyl Thioether), or CAS No: 2172140-33-7, is a multifaceted compound with a wide range of potential applications. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in various scientific disciplines. As research continues to uncover new properties and uses for this compound, its role in cutting-edge technologies is expected to grow significantly.